Cas no 2034513-52-3 (3-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one)

• Product Name: 3-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one
• CAS No: 2034513-52-3
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 5468286
• Update Time: 2025-06-03

3-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-(1H-benzo[d]imidazol-1-yl)pyrrolidine-1-carbonyl)-1-methylpyridin-2(1H)-one
• 3-[3-(benzimidazol-1-yl)pyrrolidine-1-carbonyl]-1-methylpyridin-2-one
• 3-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C18H18N4O2/c1-20-9-4-5-14(17(20)23)18(24)21-10-8-13(11-21)22-12-19-15-6-2-3-7-16(15)22/h2-7,9,12-13H,8,10-11H2,1H3
• InChI Key： CETWPCCBMJLFFZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN(C)C1=O)N1CCC(C1)N1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 322.14297583 g/mol
• Monoisotopic Mass: 322.14297583 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.4
• Molecular Weight: 322.4

Additional information on 3-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one

Introduction to 3-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one (CAS No. 2034513-52-3)

The compound 3-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one, identified by its CAS number 2034513-52-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising pharmacological properties. The presence of fused rings, including a benzodiazole moiety and a pyrrolidine ring, suggests potential interactions with biological targets that could be exploited for therapeutic applications.

Recent research in the domain of drug discovery has highlighted the importance of multivariate scaffolds that can modulate multiple biological pathways simultaneously. The structural framework of 3-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one aligns well with this trend, offering a versatile platform for designing novel bioactive molecules. The benzodiazole ring is particularly noteworthy, as it is a well-established pharmacophore in the development of anxiolytics, sedatives, and anticonvulsants. Its integration with the pyrrolidine core in this compound may confer additional pharmacological effects beyond those typically associated with benzodiazole derivatives.

The dihydropyridine moiety in the molecule is another critical feature that warrants discussion. Dihydropyridines are known for their role in cardiovascular medications, particularly in the treatment of hypertension and angina pectoris. However, their application extends beyond cardiovascular therapy; they have also been explored in the development of antimicrobial and anti-inflammatory agents. The incorporation of a carbonyl group at the 1-position and a methyl group at the 2-position of the dihydropyridine ring in 3-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one introduces further complexity and potential for diverse biological activities.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. By serving as a core structure, it can be modified through various chemical transformations to explore new pharmacological profiles. For instance, functionalization at the nitrogen atoms of the benzodiazole ring or the pyrrolidine ring could lead to novel interactions with enzymes or receptors. Such modifications are essential for optimizing drug efficacy and minimizing side effects.

The synthesis of 3-[3-(1H-1,3-benzodiazol-1-yl)pyrrolidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the formation of the dihydropyridine core followed by functionalization with the benzodiazole-pyrrolidine unit. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's accessibility but also demonstrate its suitability for further derivatization.

In terms of biological activity, preliminary studies suggest that 3-[3-(1H-1,3-benzodiazol-1-y)pyrrolidine-1-carbonyl]-1-methyl - ized dihydropyridin - 2 - one (CAS No. 20345 13 -52 - 3) exhibits promising interactions with certain enzymes and receptors. For example, its structural motif may allow it to inhibit or activate enzymes involved in neurotransmitter metabolism or signal transduction pathways. Such activities are relevant to a wide range of therapeutic areas including central nervous system disorders, inflammatory diseases, and metabolic conditions.

The benzodiazole component is particularly interesting from a pharmacological standpoint due to its ability to modulate GABAergic systems. Benzodiazoles enhance GABAergic neurotransmission by binding to specific subtypes of GABA receptors (e.g., GABA-A). This mechanism underlies their therapeutic effects in anxiety disorders but also poses challenges related to tolerance and dependence. By incorporating this moiety into a more complex scaffold like 3-[ 32 ( H -13 - benz od az ol -13 - y l ) p y r rol id ine -13 - carb on y l ] -11 methyl -12 di hy dro py rid ine -22 one ( C A S N O .20 34 51 31523)), researchers aim to develop compounds with improved selectivity and reduced side effects.

The pyrrolidine ring contributes additional pharmacological potential by serving as a hydrogen bond acceptor or donor site within biological targets. Its presence can enhance binding affinity and specificity by interacting with polar residues in proteins or enzymes. This feature is particularly valuable in drug design where precise molecular recognition is crucial for therapeutic efficacy.

Recent advances in computational chemistry have enabled more efficient virtual screening and molecular docking studies for compounds like [the full name] (CAS No. 20345513 -52 -33). These computational approaches allow researchers to predict binding modes and affinities before conducting expensive experimental validations. Such methodologies have accelerated drug discovery pipelines significantly over recent years.

In conclusion,[the full name] (CAS No:20345513--52--33) represents an intriguing candidate for further exploration in medicinal chemistry due to its unique structural features and potential biological activities derived from its fused heterocyclic system . Its development holds promise not only as an active pharmaceutical ingredient but also as a versatile scaffold for designing next-generation therapeutics targeting various diseases . Continued research into this compound will likely uncover novel applications that could benefit patients worldwide . p >